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Compound of Interest

Compound Name:
5-Nitro-2-[(pyridin-3-

ylmethyl)amino]benzamide

CAS No.: 335210-41-8

Cat. No.: B2978205

Get Quote

Part 1: Executive Summary & Chemical Foundation
The 5-nitro-2-aminobenzamide scaffold represents a "privileged structure" in medicinal

chemistry, characterized by a unique electronic push-pull system that facilitates diverse

biological interactions. Unlike generic benzamides, the specific substitution pattern—an

electron-donating amino group at C2 and a strong electron-withdrawing nitro group at C5—

creates a polarized molecular architecture ideal for targeting specific enzymatic pockets and

metal-binding domains.

This guide analyzes the Structure-Activity Relationship (SAR) of this scaffold across two

primary therapeutic axes: Antiviral agents (specifically targeting HIV-1 NCp7 via zinc ejection)

and Anticancer agents (inhibiting PARP-1 and HDAC).

The Chemical Core: Electronic & Structural Logic
The efficacy of this scaffold relies on three critical structural features:
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The C2-Amino / C1-Amide Motif: This forms a planar pseudo-ring via intramolecular

hydrogen bonding between the C2-amine hydrogen and the C1-carbonyl oxygen. This

conformation mimics the nucleobase structure required for binding to PARP active sites.

The C5-Nitro Group: This group serves two roles:

Electronic Tuning: It significantly lowers the pKa of the C2-amine, altering its hydrogen

bond donor capability.

Bioactivatable Warhead: Under hypoxic conditions (tumors) or specific enzymatic

catalysis, the nitro group can be reduced to a nitroso or hydroxylamine species, which are

potent electrophiles capable of ejecting zinc from zinc-finger proteins.

The Amide Linker: The nitrogen of the amide allows for the attachment of "tail" groups (R-

groups) that determine specificity (e.g., reaching the surface recognition domain of HDACs).

Part 2: Detailed Structure-Activity Relationship
(SAR)
The following SAR analysis synthesizes data from antiviral and anticancer campaigns.

The C1-Amide Terminus (The "Tail")
Primary Amides (-CONH₂): Essential for PARP-1 inhibition. The unsubstituted amide

hydrogens form critical hydrogen bonds with Gly863 and Ser904 in the PARP catalytic

pocket. Substitution here often abolishes PARP activity but opens the door to other targets.

Aryl-Substituted Amides (-CONHR):

HDAC Inhibition: Attaching a hydrophobic linker capped with a zinc-binding group (ZBG)

or a surface recognition motif (e.g., a thiophene or pyridine ring) shifts activity toward

Histone Deacetylase (HDAC) inhibition.

Antimicrobial Activity:N-(4-methoxyphenyl) substitutions have shown enhanced potency

against C. albicans and A. fumigatus, likely due to increased lipophilicity facilitating cell

wall penetration.
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The C2-Amino Group (The "Anchor")
Unsubstituted (-NH₂): Critical for the intramolecular H-bond that locks the conformation.

Alkylation of this amine disrupts planarity and generally reduces potency across both PARP

and antiviral assays.

Bioisosteres: Replacing the amino group with a hydroxyl (-OH) generally retains some

activity (salicylamide derivatives) but alters the hydrogen bond donor/acceptor profile, often

reducing selectivity.

The C5-Nitro Group (The "Warhead")
Electron Withdrawal: The nitro group enhances the acidity of the amide proton, strengthening

interactions with target residues.

Reduction Potential: In antiviral applications (HIV-1), the 5-nitro group acts as a prodrug

moiety. Upon metabolic reduction to the 5-nitroso intermediate, it attacks the sulfur atoms of

the CCHC zinc fingers in the HIV-1 Nucleocapsid protein (NCp7), causing zinc ejection and

viral inactivation.

Substitution: Replacing the 5-nitro group with a halide (Cl, Br) or a methyl group often results

in a significant loss of "zinc-ejecting" capability, though it may retain PARP inhibitory baseline

activity.

Summary Table: SAR Functional Switch
Structural Modification Effect on Electronic State Primary Therapeutic Shift

C1-Amide: -H (Primary) High Polarity, H-bond Donor
PARP-1 Inhibition (DNA Repair

Blockade)

C1-Amide: -Aryl/Linker Increased Lipophilicity
HDAC Inhibition or

Antimicrobial

C5-Nitro: Retention High Electron Withdrawal
Antiviral (Zn-ejection) / Hypoxic

Cytotoxicity

C5-Nitro: Reduction to -NH₂ Electron Donation
Loss of Zn-ejection; Potential

for Kinase inhibition
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Part 3: Experimental Protocols
Protocol A: Synthesis of the Core Scaffold (2-Amino-5-
nitrobenzoic Acid)
Rationale: This "green" oxidative cleavage of 5-nitroisatin is superior to the nitration of

anthranilic acid due to higher regioselectivity and cleaner workup.

Reagents: 5-Nitroisatin (1.0 eq), NaOH (1 M), 30% H₂O₂ (1.5 eq), Glacial Acetic Acid.

Dissolution: Suspend 5-nitroisatin (10 mmol) in 1 M NaOH (50 mL). The solution will turn

deep purple/red due to ring opening to the isatinate.

Oxidation: Cool to 10°C. Add 30% H₂O₂ dropwise over 20 minutes. Maintain temperature

<15°C to prevent decarboxylation.

Mechanism:[1][2][3][4] H₂O₂ attacks the α-keto carbonyl, leading to oxidative cleavage of

the C2-C3 bond.

Reaction: Stir at room temperature for 2 hours. The color will shift to yellow/orange.

Precipitation: Acidify carefully with glacial acetic acid to pH 3-4. The product, 2-amino-5-

nitrobenzoic acid, precipitates as yellow needles.

Purification: Filter, wash with cold water, and recrystallize from ethanol/water.

Validation: Melting point should be sharp (approx. 265-270°C dec).[5]

Protocol B: Amidation to 5-Nitro-2-aminobenzamide
Rationale: Direct coupling using standard agents can be sluggish due to the deactivated

aniline. Using the Isatoic Anhydride intermediate is the most robust method.

Cyclization: Reflux 2-amino-5-nitrobenzoic acid with triphosgene (0.35 eq) in dry THF to form

5-nitroisatoic anhydride.

Amidation: Treat the anhydride with the desired amine (e.g., ammonia for primary amide, or

aniline derivatives) in DMF at 80°C.
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Observation: Evolution of CO₂ marks the reaction progress.

Isolation: Pour into ice water. The benzamide derivative precipitates.

Protocol C: In Vitro Zinc Ejection Assay (Antiviral
Screen)
Rationale: Validates the activity of the 5-nitro group against HIV-1 NCp7.

Preparation: Recombinant HIV-1 NCp7 protein (10 µM) is incubated in Tris buffer (pH 7.0)

containing Trp (tryptophan) which fluoresces upon zinc binding/release changes.

Treatment: Add test compound (1-100 µM).

Measurement: Monitor fluorescence quenching of the Trp37 residue (excitation 280 nm,

emission 340 nm).

Result Interpretation: A decrease in fluorescence intensity correlates with zinc ejection and

unfolding of the protein zinc finger.

Part 4: Visualizations
Synthesis & Activation Pathway
This diagram illustrates the synthesis of the core scaffold and its biological activation pathway

(Nitro-to-Nitroso) for antiviral activity.
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Caption: Synthetic route from 5-nitroisatin and subsequent reductive activation mechanism for

HIV-1 zinc finger disruption.

SAR Logic Map
This diagram maps specific structural modifications to their therapeutic outcomes.
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Caption: Decision tree for structural modifications of the scaffold and resulting therapeutic

indications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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